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Get Quote

A Reference from a Related Compound

The search did uncover high-quality technical data for Boc-Asp(OBzl)-OH, which shares a similar structure

and protection scheme. The information below, synthesized from supplier catalogs and a published organic

synthesis procedure, can serve as a useful reference.

Property

Value for Boc-Asp(OBzl)-OH

CAS Number

Molecular Formula

Molecular Weight

Melting Point

Specific Rotation

Purity

Appearance

Application

7536-58-5 [1] [2] [3]

C16H21NOg [1] [3]

323.34 g/mol [4] [3]

98-102 °C [1], 101-102 °C [5], 102-106 °C (dec.) [3]
[a]20/D —20.0+1°, c=2% in DMF [1]

>99.0% (HPLC) [1], 298% (TLC) [2]

White to off-white powder [2] [3]

Boc solid-phase peptide synthesis [1] [2]
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A procedure from Organic Syntheses also confirms that Boc-Asp(OBzl)-OH can be prepared from its parent
amino acid using di-tert-butyl dicarbonate in a mixture of water, tert-butyl alcohol, and sodium hydroxide,

yielding 81-89% [5].

Boc Solid-Phase Peptide Synthesis Workflow

Boc-Asp(OBzl)-OH is a building block used in Boc-SPPS. The following diagram outlines the core cycle of
this synthesis method.

[Start with Boc-protectecD

resin-bound amino acid

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://orgsyn.org/demo.aspx?prep=CV7P0070
https://www.smolecule.com/products/s688887?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Core workflow of Boc-Solid Phase Peptide Synthesis (Boc-SPPS), illustrating the repetitive deprotection,

neutralization, coupling, and washing steps for chain elongation [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s688887?utm_src=pdf-body-img
https://www.sigmaaldrich.com/IT/it/technical-documents/technical-article/chemistry-and-synthesis/peptide-synthesis/boc-resin-cleavage
https://iris-biotech.de/global/blog/boc-versus-fmoc-for-solid-phase-peptide-synthesis.html
https://www.smolecule.com/products/s688887?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/15386
https://www.sigmaaldrich.cn/CN/en/product/mm/853045
http://www.glschina.com/en/prospe/p_baa7536585.htm
https://www.scbt.com/p/boc-asp-obzl-30925-18-9
https://orgsyn.org/demo.aspx?prep=CV7P0070
https://www.sigmaaldrich.com/IT/it/technical-documents/technical-article/chemistry-and-synthesis/peptide-synthesis/boc-resin-cleavage
https://iris-biotech.de/global/blog/boc-versus-fmoc-for-solid-phase-peptide-synthesis.html
https://www.smolecule.com/products/b688887#boc-asn-obzl-melting-point-124-126-c
https://www.smolecule.com/products/b688887#boc-asn-obzl-melting-point-124-126-c
https://www.smolecule.com/products/b688887#boc-asn-obzl-melting-point-124-126-c
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s688887?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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Your Ultimate Destination for Small-Molecule (aka. States
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